(Z)-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)cyclohexanecarboxamide

• IUPAC Name: N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]cyclohexanecarboxamide
• InChI: InChI=1S/C17H23N3O4S2/c1-24-10-9-20-14-8-7-13(26(18,22)23)11-15(14)25-17(20)19-16(21)12-5-3-2-4-6-12/h7-8,11-12H,2-6,9-10H2,1H3,(H2,18,22,23)
• InChI Key: KVVMIKSJKZFGDH-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3CCCCC3
• Molecular Formula: C17H23N3O4S2
• Molecular Weight: 397.5 g/mol

Description

The compound “(Z)-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)cyclohexanecarboxamide” is a derivative of benzo[d]thiazol-2(3H)-one. It belongs to a class of compounds known as thiazolo[5,4-d]thiazoles, which are electron-deficient systems with high oxidative stability and a rigid planar structure.

Synthesis Analysis

The synthesis of similar compounds involves a 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction. This process results in a series of new 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives.

Molecular Structure Analysis

The thiazolo[5,4-d]thiazole fused (bi)heterocycle is an electron-deficient system with high oxidative stability and a rigid planar structure, enabling efficient intermolecular π–π overlap. This structure is appealing for applications in organic electronics.

Chemical Reactions Analysis

The chemical reactions involving similar compounds include the formation of corresponding imines when 3-formylchromones and 2-aminobenzothiazoles are used in the presence of 2-propanol as the solvent.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied using DFT/6–311++G (d,p) method. The HOMO, LUMO, and MESP plots of the molecule are plotted to describe its nature and reactivity.

Scientific Research Applications

Anti-Microbial and Anti-Biofilm Activity

• Application : The compound 3b derived from α-Hydroxyphosphonate has demonstrated anti-Staphylococcus aureus and anti-biofilm properties. Specifically:
  • .

Potential Therapeutic Molecule for S. aureus Infections

• Application : Compound 3b’s ability to combat drug-resistant S. aureus strains positions it as a promising therapeutic agent for treating S. .

Mechanism of Action

While the exact mechanism of action for this specific compound is not available, similar compounds have shown good cytotoxicity against tested cell lines as compared with that of standard drug Cisplatin. They also exhibited antibacterial activity.

Safety and Hazards

The safety of a drug molecule is dependent on various impurities formed during the chemical process which may cause drug product instability, decreased product performance, loss in potency, and/or formation of potentially genotoxic impurities.

Future Directions

Thiazolo[5,4-d]thiazoles are promising building blocks in the synthesis of semiconductors for plastic electronics. Despite the almost exponential growth of activity, the synthetic chemistry behind these molecules has only been explored to a minor extent and there is plenty of room for improvement and broadening of the material scope.